Cas no 1007924-02-8 (1-Bicyclo2.2.1hept-5-en-2-yl-1H-tetrazole-5-thiol)

1-Bicyclo2.2.1hept-5-en-2-yl-1H-tetrazole-5-thiol Chemical and Physical Properties
Names and Identifiers
-
- 1-((2S)-bicyclo[2.2.1]hept-5-en-2-yl)-1H-tetrazole-5-thiol
- MFCD05257074
- CCG-322961
- H30705
- 1-(2-bicyclo[2.2.1]hept-5-enyl)-2H-tetrazole-5-thione
- 1-bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol
- STL055642
- 1H-tetrazole-5-thiol, 1-bicyclo[2.2.1]hept-5-en-2-yl-
- 1-{bicyclo[2.2.1]hept-5-en-2-yl}-1H-1,2,3,4-tetrazole-5-thiol
- ALBB-014396
- AKOS005708613
- 1-(bicyclo[2.2.1]hept-5-en-2-yl)-1,4-dihydro-5H-tetrazole-5-thione
- STL573337
- 1-(bicyclo[2.2.1]hept-5-en-2-yl)-1H-tetrazole-5-thiol
- CS-0339963
- LS-04539
- AKOS005174314
- 1007924-02-8
- 1-Bicyclo2.2.1hept-5-en-2-yl-1H-tetrazole-5-thiol
-
- MDL: MFCD05257074
- Inchi: InChI=1S/C8H10N4S/c13-8-9-10-11-12(8)7-4-5-1-2-6(7)3-5/h1-2,5-7H,3-4H2,(H,9,11,13)
- InChI Key: BAQPJNDDBZLAMP-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 194.062618g/mol
- Monoisotopic Mass: 194.062618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 194.26g/mol
- Topological Polar Surface Area: 72.1Ų
- XLogP3: 2.6
1-Bicyclo2.2.1hept-5-en-2-yl-1H-tetrazole-5-thiol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB408808-500 mg |
1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol |
1007924-02-8 | 500MG |
€313.80 | 2023-02-20 | ||
abcr | AB408808-1 g |
1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol |
1007924-02-8 | 1 g |
€406.00 | 2023-07-19 | ||
TRC | B016565-500mg |
1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol |
1007924-02-8 | 500mg |
$ 600.00 | 2022-06-07 | ||
TRC | B016565-250mg |
1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol |
1007924-02-8 | 250mg |
$ 380.00 | 2022-06-07 | ||
TRC | B016565-100mg |
1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol |
1007924-02-8 | 100mg |
$ 185.00 | 2022-06-07 | ||
abcr | AB408808-1g |
1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol; . |
1007924-02-8 | 1g |
€397.00 | 2025-02-19 | ||
A2B Chem LLC | AI05045-1g |
1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol |
1007924-02-8 | >95% | 1g |
$578.00 | 2024-04-20 | |
A2B Chem LLC | AI05045-500mg |
1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol |
1007924-02-8 | >95% | 500mg |
$523.00 | 2024-04-20 | |
abcr | AB408808-500mg |
1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol; . |
1007924-02-8 | 500mg |
€333.00 | 2025-02-19 |
1-Bicyclo2.2.1hept-5-en-2-yl-1H-tetrazole-5-thiol Related Literature
-
Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
-
Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
-
Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
-
Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
Additional information on 1-Bicyclo2.2.1hept-5-en-2-yl-1H-tetrazole-5-thiol
Research Brief on 1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol (CAS: 1007924-02-8)
1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol (CAS: 1007924-02-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bicyclic and tetrazole-thiol structure, has shown potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have explored its synthesis, reactivity, and biological activities, making it a subject of interest for researchers aiming to develop novel therapeutic agents.
The synthesis of 1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol involves multi-step chemical reactions, often starting from norbornene derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient exploration of its properties. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity, ensuring reliable data for subsequent studies.
One of the key areas of interest is the compound's potential as a pharmacophore in drug design. The tetrazole-thiol moiety is known for its ability to interact with biological targets, such as enzymes and receptors, through hydrogen bonding and metal coordination. Preliminary studies suggest that 1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol may exhibit inhibitory activity against certain enzymes involved in inflammatory and metabolic pathways. These findings open avenues for further investigation into its therapeutic applications.
In addition to its biological activities, the compound has also been studied for its role in material science. Its unique structure allows for incorporation into polymers and other materials, potentially enhancing their mechanical and chemical properties. Researchers are exploring its use in creating novel materials with applications in drug delivery systems and biomedical devices.
Despite the promising potential of 1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol, challenges remain in optimizing its synthesis and understanding its full range of biological activities. Future research directions may include structure-activity relationship (SAR) studies to identify more potent derivatives, as well as in vivo studies to evaluate its pharmacokinetics and toxicity profiles. Collaborative efforts between chemists, biologists, and material scientists will be crucial in unlocking the full potential of this compound.
In conclusion, 1-Bicyclo[2.2.1]hept-5-en-2-yl-1H-tetrazole-5-thiol (CAS: 1007924-02-8) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable subject for ongoing and future studies. Continued exploration of its properties and applications will contribute to advancements in drug discovery and material science.
1007924-02-8 (1-Bicyclo2.2.1hept-5-en-2-yl-1H-tetrazole-5-thiol) Related Products
- 919097-75-9(1H-Tetrazole, 5-iodo-1-(2-methylcyclohexyl)-)
- 919097-67-9(1H-Tetrazole, 1-cyclopentyl-5-iodo-)
- 56610-81-2(2-(5-Mercaptotetrazole-1-yl)ethanol)
- 690261-90-6(4-(1H-Tetrazol-1-yl)piperidineHydrochloride)
- 919097-91-9(1H-Tetrazole, 1-(2-ethylcyclohexyl)-5-iodo-)
- 919097-87-3(1H-Tetrazole, 1-[2,6-bis(1-methylethyl)cyclohexyl]-5-iodo-)
- 919097-69-1(1H-Tetrazole, 1-cyclopentyl-)
- 87996-18-7(1H-Tetrazole, 5-(methylthio)-1-(2-propenyl)-)
- 148580-41-0(1-(oxolan-2-ylmethyl)-1H-1,2,3,4-tetrazole-5-thiol)
- 87996-17-6(1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(2-propenylthio)-)
